Cas no 1261500-48-4 (Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate)

• Product Name: Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate
• CAS No: 1261500-48-4
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 4960568
• Update Time: 2025-10-19

Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate

• Inchi： 1S/C12H15FO3/c1-3-16-12(14)8-7-9-10(13)5-4-6-11(9)15-2/h4-6H,3,7-8H2,1-2H3
• InChI Key： GKWGJNGULGAKGD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CCC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate

Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate (CAS No. 1261500-48-4): A Comprehensive Overview

Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate, identified by its CAS number 1261500-48-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular research. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

The compound's molecular structure consists of a propionic acid ester linked to a phenyl ring that is modified at the 2' and 6' positions. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's pharmacokinetic profile. Meanwhile, the methoxy group contributes to hydrophobic interactions and can influence the compound's solubility and bioavailability. These features make Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate a promising scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their favorable pharmacological properties. Fluorine atoms can significantly alter the electronic distribution of molecules, leading to improved binding to biological targets. For instance, studies have shown that fluorine substitution can enhance the potency and selectivity of drugs targeting enzymes and receptors. Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate aligns with this trend, as its fluoro-containing moiety may contribute to its potential as an active pharmaceutical ingredient (API).

The methoxy group in Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate also plays a critical role in its chemical behavior. Methoxy-substituted aromatic compounds are often found in natural products and pharmaceuticals, where they serve as key pharmacophores. The methoxy group can participate in hydrogen bonding interactions, influencing both the compound's reactivity and its interaction with biological systems. This dual functionality makes Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate a versatile building block for medicinal chemists.

Current research in the field of medicinal chemistry increasingly focuses on designing molecules with multiple functional groups to achieve synergistic effects. Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate exemplifies this approach, combining two distinct pharmacophoric elements into a single molecule. Such multifunctional compounds are particularly attractive for drug development, as they can target multiple pathways or enhance the overall pharmacological profile of a drug candidate.

The synthesis of Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate involves several key steps that highlight the compound's complexity and synthetic challenge. The introduction of the fluoro group typically requires specialized methodologies to ensure high yield and purity. Similarly, the incorporation of the methoxy group necessitates careful control over reaction conditions to avoid unwanted side products. Advances in synthetic chemistry have enabled more efficient routes to these fluorinated methoxymethyl esters, making them more accessible for research purposes.

In academic settings, Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate has been used as a model compound to study reaction mechanisms and develop new synthetic strategies. Its unique structural features provide an excellent platform for exploring various chemical transformations, including esterification, nucleophilic substitution, and cross-coupling reactions. By investigating these reactions with Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate as a starting material, researchers can gain insights into broader chemical principles that may be applicable to other fluorinated compounds.

The potential applications of Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate extend beyond academic research into industrial drug development. Pharmaceutical companies are continually seeking novel scaffolds that combine known pharmacophores with innovative modifications. The combination of fluoro and methoxy groups in Ethyl 3-(2'-fluoro-6'-methoxyphenyl)propionate makes it an attractive candidate for further optimization into a lead compound for new drugs.

The compound's physicochemical properties also make it suitable for various formulation strategies. Its ester linkage provides flexibility in drug design, allowing for modifications that can improve solubility or bioavailability. Additionally, the presence of both polar (ester oxygen) and non-polar (aromatic ring) regions suggests that Ethyl 3-(2'-fluoro-6 '-methoxyphenyl)propionate could be formulated into different dosage forms, such as oral tablets or injectable solutions.

In conclusion, Ethyl 3-(2 '- fluoro -6 '- meth oxy phen yl ) prop io n ate ( C A S N o . 1 2 61 5 0 0 -4 8 -4 ) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of both fluoro and methoxy substituents, make it an excellent candidate for further exploration as an API or intermediate in drug synthesis. As research continues to uncover new applications for fluorinated compounds, Ethyl 3-(2 '- fluoro -6 '- meth oxy phen yl ) prop io n ate is poised to play an important role in shaping the future of medicinal chemistry.